Cas no 2877762-15-5 (2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 2877762-15-5
• MF: C₁₆H₂₁F₂N₃O
• MW: 309.354250669479
• CID: 5309507
• PubChem ID: 165431725
• Update Time: 2025-11-06

2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• 2877762-15-5
• AKOS040883694
• F6809-4978
• 2-[4-(2,4-Difluorophenyl)-1-piperazinyl]-1-(1-pyrrolidinyl)ethanone

• Inchi： 1S/C16H21F2N3O/c17-13-3-4-15(14(18)11-13)20-9-7-19(8-10-20)12-16(22)21-5-1-2-6-21/h3-4,11H,1-2,5-10,12H2
• InChI Key： NLFIYAAAPUEDMG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CN1CCN(C2=CC=C(F)C=C2F)CC1

Computed Properties

• Exact Mass: 309.16526863g/mol
• Monoisotopic Mass: 309.16526863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.4±45.0 °C(Predicted)
• pka: 5.86±0.10(Predicted)

Additional information on 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 2877762-15-5)

The compound 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 2877762-15-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel psychoactive agents. This molecule, characterized by its dual piperazine and pyrrolidine moieties, has garnered attention for its potential pharmacological applications. The structural features of this compound contribute to its unique interaction profile with biological targets, making it a valuable scaffold for further chemical and pharmacological exploration.

In recent years, the development of new psychoactive substances has been driven by the need to address unmet medical needs and explore novel therapeutic avenues. The 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one structure combines elements that are known to enhance binding affinity and selectivity. The presence of two nitrogen-rich heterocycles—piperazine and pyrrolidine—provides multiple sites for hydrogen bonding and electrostatic interactions with biological targets, which is crucial for achieving high efficacy.

The 2,4-difluorophenyl substituent in the molecule introduces additional functional groups that can influence both the electronic properties and metabolic stability of the compound. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, including lipophilicity and metabolic clearance rates. This feature makes 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one a promising candidate for further development in drug discovery programs.

Recent studies have highlighted the importance of optimizing molecular structures to improve pharmacological profiles. The dual piperazine-pyrrolidine framework in this compound has been shown to enhance binding interactions with a variety of neurotransmitter receptors. For instance, modifications in this region can lead to improved selectivity over off-target receptors, reducing side effects associated with many psychoactive agents.

The CAS No. 2877762-15-5 identifier ensures precise chemical characterization and tracking of this compound throughout its development lifecycle. This standardized numbering system is essential for regulatory compliance and facilitates accurate documentation in scientific literature and patent filings.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one with greater accuracy. Molecular modeling techniques can simulate interactions with biological targets, providing insights into potential drug efficacy and safety profiles before experimental validation is required. Such predictive methods are increasingly integral to modern drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to avoid unwanted byproducts that could compromise the final product's quality.

In the context of medicinal chemistry research, 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one serves as a versatile scaffold for derivative development. By modifying specific regions of the molecule, researchers can explore a wide range of pharmacological activities. For example, alterations in the pyrrolidin moiety may enhance central nervous system penetration or metabolic stability, while changes in the 2,4-difluorophenyl group could improve receptor binding affinity.

Current research trends indicate that compounds with similar structural motifs are being actively investigated for their potential therapeutic applications. The dual heterocyclic system in 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-1-(pyrrolidin-1-y)ethanone aligns well with these trends, positioning it as a promising candidate for further exploration.

The development of novel psychoactive substances necessitates rigorous safety evaluations to ensure their clinical suitability. Preclinical studies are essential for assessing toxicity profiles, pharmacokinetic parameters, and potential therapeutic benefits before human trials can begin. These studies provide critical data that informs decision-making regarding further development efforts.

The chemical diversity introduced by the (pyrrolidin) and (2,4-difluorophenyl) groups offers unique opportunities for structure-based drug design. By leveraging computational tools and experimental data, researchers can systematically optimize these structures to achieve desired pharmacological outcomes. This iterative process is fundamental to modern medicinal chemistry research.

Future directions in the study of 2-[4-(2,4-difluorophenyl)piperazin-y)-y](y)(y)(y)-y](y)(y)(y)-y](y)(y)(y)-ethyl y)-one (CAS No. 287776 y)-15 y) may include exploring its interactions with additional biological targets or developing novel synthetic routes to improve scalability and cost-efficiency.